5-Chloro-3-(piperazin-1-yl)benzol[d]isothiazole-d8
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Chloro-3-(piperazin-1-yl)benzol[d]isothiazole-d8 is a labelled analogue of 5-Chloro-3-(piperazin-1-yl)benzol[d]isothiazole, which is an antifungal drug used to treat fungal infections . It has a molecular formula of C11H4D8ClN3S and a molecular weight of 261.80 . The IUPAC name for this compound is 5-chloro-3-(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)-1,2-benzothiazole .
Molecular Structure Analysis
The molecular structure of 5-Chloro-3-(piperazin-1-yl)benzol[d]isothiazole-d8 includes a benzothiazole ring substituted with a chlorine atom and a piperazine ring . The Canonical SMILES representation is C1CN(CCN1)C2=NSC3=C2C=C(C=C3)Cl .Scientific Research Applications
Mycobacterium Tuberculosis Inhibition
A study by Reddy et al. (2014) focused on the synthesis of benzofuran and benzo[d]isothiazole derivatives, including compounds similar to 5-Chloro-3-(piperazin-1-yl)benzo[d]isothiazole, for inhibiting Mycobacterium tuberculosis DNA gyrase B, showing potential as antitubercular agents without cytotoxicity in eukaryotic cells at significant concentrations (Reddy et al., 2014).
Antimicrobial Activity
Temiz‐Arpacı et al. (2005) synthesized benzoxazole derivatives, structurally related to 5-Chloro-3-(piperazin-1-yl)benzo[d]isothiazole, which exhibited broad-spectrum antimicrobial activity against various strains of bacteria and yeasts, showing their potential as antimicrobial agents (Temiz‐Arpacı et al., 2005).
Antipsychotic Agent Development
Howard et al. (1994) described the synthesis of CP-88,059, a compound with a similar structure, as a potent atypical antipsychotic agent with reduced extrapyramidal side effects, indicating its potential in schizophrenia treatment (Howard et al., 1994).
Antimicrobial Agent Synthesis
Bektaş et al. (2010) reported the synthesis of triazole derivatives, related in structure to 5-Chloro-3-(piperazin-1-yl)benzo[d]isothiazole, demonstrating significant antimicrobial activities, suggesting their use in developing new antimicrobial agents (Bektaş et al., 2010).
Antifungal and Anti-Inflammatory Activities
Al-Omar et al. (2010) synthesized novel triazoles linked to benzisothiazoles, showing potent antifungal and moderate anti-inflammatory activities, indicating their therapeutic potential in treating fungal infections and inflammation (Al-Omar et al., 2010).
properties
IUPAC Name |
5-chloro-3-(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)-1,2-benzothiazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClN3S/c12-8-1-2-10-9(7-8)11(14-16-10)15-5-3-13-4-6-15/h1-2,7,13H,3-6H2/i3D2,4D2,5D2,6D2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKDFFXCLXIRDAK-SQUIKQQTSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NSC3=C2C=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1(C(N(C(C(N1)([2H])[2H])([2H])[2H])C2=NSC3=C2C=C(C=C3)Cl)([2H])[2H])[2H] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClN3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.80 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-3-(piperazin-1-yl)benzol[d]isothiazole-d8 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.